Cas no 1555796-47-8 (5-cyclobutylfuran-2-carboxylic acid)

• Product Name: 5-cyclobutylfuran-2-carboxylic acid
• CAS No: 1555796-47-8
• MF: C₉H₁₀O₃
• MW: 166.173902988434
• MDL: MFCD28605598
• CID: 5180911
• PubChem ID: 83815893
• Update Time: 2025-11-02

5-cyclobutylfuran-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-Furancarboxylic acid, 5-cyclobutyl-
• 5-cyclobutylfuran-2-carboxylic acid

• MDL： MFCD28605598
• Inchi： 1S/C9H10O3/c10-9(11)8-5-4-7(12-8)6-2-1-3-6/h4-6H,1-3H2,(H,10,11)
• InChI Key： SNKSOUQFKOVCFT-UHFFFAOYSA-N
• SMILES： O1C(C2CCC2)=CC=C1C(O)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Furans Furoic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Furans Furoic acid and derivatives Furoic acids

Additional information on 5-cyclobutylfuran-2-carboxylic acid

5-Cyclobutylfuran-2-carboxylic Acid (CAS No. 1555796-47-8): Properties, Applications, and Market Insights

5-Cyclobutylfuran-2-carboxylic acid (CAS No. 1555796-47-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This furan carboxylic acid derivative features a unique cyclobutyl substituent, which contributes to its distinct chemical properties and potential applications. As researchers increasingly explore heterocyclic compounds for drug discovery, compounds like 5-cyclobutylfuran-2-carboxylic acid have become valuable building blocks in medicinal chemistry.

The molecular structure of 5-cyclobutylfuran-2-carboxylic acid combines the aromatic characteristics of the furan ring with the strained geometry of the cyclobutyl group. This combination creates interesting electronic properties that make it particularly useful in the development of novel small molecule therapeutics. Recent studies in AI-assisted drug discovery have highlighted the importance of such structurally diverse compounds in addressing challenging biological targets.

From a synthetic chemistry perspective, 5-cyclobutylfuran-2-carboxylic acid serves as a versatile intermediate. Its carboxylic acid functional group allows for various derivatization reactions, including amide formation and esterification, making it valuable in combinatorial chemistry approaches. The compound's molecular weight of 166.17 g/mol and its balanced lipophilicity contribute to favorable drug-like properties, a key consideration in modern pharmaceutical R&D.

In the context of current research trends, 5-cyclobutylfuran-2-carboxylic acid has shown promise in several areas. Its structural features align well with the growing interest in fragment-based drug design, where small molecular fragments are used to build more complex drug candidates. Additionally, the compound's potential as a metal-organic framework (MOF) precursor is being explored in materials science applications, particularly for gas storage and separation technologies.

The market for furan derivatives like 5-cyclobutylfuran-2-carboxylic acid has been steadily growing, driven by increased demand from the pharmaceutical intermediates sector. According to recent market analyses, the global market for specialty carboxylic acids is projected to expand significantly in the coming years, with compounds featuring heterocyclic scaffolds commanding premium prices due to their synthetic utility.

Quality control of 5-cyclobutylfuran-2-carboxylic acid typically involves advanced analytical techniques such as HPLC purity analysis and NMR spectroscopy. These methods ensure the compound meets the stringent requirements of pharmaceutical applications, where even minor impurities can significantly impact biological activity. The compound's stability profile makes it suitable for long-term storage under appropriate conditions, an important consideration for research laboratories and manufacturing facilities.

Environmental and safety considerations for 5-cyclobutylfuran-2-carboxylic acid follow standard laboratory chemical handling protocols. While not classified as hazardous under current regulations, proper chemical safety practices should always be observed when working with this compound. Its biodegradability profile and environmental fate are subjects of ongoing research, particularly in light of increasing regulatory focus on green chemistry principles.

Future research directions for 5-cyclobutylfuran-2-carboxylic acid may explore its potential in emerging fields such as proteolysis targeting chimeras (PROTACs) and other targeted protein degradation technologies. The compound's unique structural features could make it valuable in designing novel E3 ligase binders, a hot topic in current drug discovery. Additionally, its application in bioconjugation chemistry for antibody-drug conjugates represents another promising avenue for development.

For researchers sourcing 5-cyclobutylfuran-2-carboxylic acid, it's important to verify the supplier's certificate of analysis and manufacturing standards. The compound is typically available in research quantities from specialty chemical suppliers, with custom synthesis options for larger-scale requirements. As with many pharmaceutical intermediates, pricing can vary significantly based on purity specifications and order volume.

In conclusion, 5-cyclobutylfuran-2-carboxylic acid (CAS No. 1555796-47-8) represents an interesting and valuable compound in modern chemical research. Its unique structural features, combined with growing applications in drug discovery and materials science, ensure its continued relevance in scientific innovation. As research into heterocyclic compounds advances, this compound is likely to find even broader utility across multiple scientific disciplines.